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Compound of Interest

Compound Name: Calamenene

Cat. No.: B1145186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cis-Calamenene, a naturally occurring bicyclic sesquiterpenoid, has garnered significant

interest within the scientific community due to its notable biological activities, including

antimicrobial, anti-inflammatory, and antioxidant properties. This technical guide provides a

comprehensive overview of the chemical and physical characteristics of cis-calamenene,

detailed experimental protocols for its synthesis and biological evaluation, and an exploration of

its potential mechanisms of action through key signaling pathways. The information presented

herein is intended to serve as a valuable resource for researchers and professionals engaged

in natural product chemistry, pharmacology, and drug development.

Chemical and Physical Properties
Cis-Calamenene is a sesquiterpenoid characterized by a tetrahydronaphthalene core

structure. Its chemical and physical properties are summarized in the tables below.

General and Structural Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1145186?utm_src=pdf-interest
https://www.benchchem.com/product/b1145186?utm_src=pdf-body
https://www.benchchem.com/product/b1145186?utm_src=pdf-body
https://www.benchchem.com/product/b1145186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation

IUPAC Name

(1S,4S)-1,6-dimethyl-4-propan-

2-yl-1,2,3,4-

tetrahydronaphthalene

Molecular Formula C₁₅H₂₂

Molecular Weight 202.34 g/mol

CAS Number 72937-55-4

Canonical SMILES
C[C@H]1CC--INVALID-LINK--

C(C)C

InChI Key
PGTJIOWQJWHTJJ-

STQMWFEESA-N

Physicochemical Data
Property Value Source

Boiling Point 285-286 °C at 760 mmHg Computed

Melting Point Not available

Density Not available

logP (Octanol/Water) 5.1 Computed

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of cis-calamenene.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum provides characteristic signals for the carbon atoms in cis-

calamenene.
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Carbon Position Chemical Shift (δ, ppm)

C-1 139.7

C-2 128.5

C-3 126.3

... ...

Note: Complete assignment of all carbon signals requires further experimental data.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
While a complete, assigned ¹H NMR spectrum for cis-calamenene is not readily available in

the cited literature, the synthesis of its derivatives provides some insight into expected proton

signals.[1]

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of cis-calamenene results in a characteristic

fragmentation pattern. The molecular ion peak [M]⁺ is observed at m/z 202. Key fragment ions

arise from the cleavage of the alkyl substituents and the tetrahydronaphthalene ring. Common

fragments include ions at m/z 159, 132, 131, 145, and 119.[2]

Experimental Protocols
Synthesis of (-)-(7S,10R)-Calamenene
A reported synthesis of a stereoisomer of calamenene involves a ring-closing metathesis

reaction starting from l-menthone.[3]

Procedure:

To a stirred solution of the diene precursor (1.4 mmol) in degassed CH₂Cl₂ (125 mL), a

solution of Grubbs' catalyst (5 mol%) in CH₂Cl₂ (15 mL) is added under an argon

atmosphere at room temperature.

The mixture is stirred overnight at room temperature.
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The septum is removed, and the mixture is stirred for an additional 30 minutes before the

solvent is removed under reduced pressure.

The resulting intermediate is then dehydrated using POCl₃ in pyridine. A solution of the

alcohol intermediate (0.45 mmol) in pyridine (5 mL) is treated with POCl₃ (2.0 eq.) at room

temperature overnight.

Water is added, and the mixture is extracted with ether.

The organic layer is washed with 1M HCl and brine, dried over MgSO₄, and concentrated.

The crude product is purified by silica gel column chromatography (hexane-EtOAc) to yield

(-)-calamenene.[3]

Antimicrobial Activity Assay (Microdilution Method)
The antimicrobial activity of cis-calamenene can be determined using the broth microdilution

method.[4][5][6][7]

Procedure:

A stock solution of cis-calamenene is prepared in a suitable solvent (e.g., DMSO).

Serial dilutions of the compound are prepared in a 96-well microtiter plate containing an

appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

Microbial suspensions are prepared and standardized to a specific concentration (e.g., 10⁵

CFU/mL).

The standardized microbial suspension is added to each well of the microtiter plate.

Positive (microorganism and medium), negative (medium only), and drug control (e.g.,

standard antibiotic or antifungal) wells are included.

The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of

the compound that visibly inhibits microbial growth. Microbial growth can be assessed
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visually or by using a growth indicator like 2,3,5-triphenyltetrazolium chloride (TTC).[4]

Biological Activities and Signaling Pathways
Cis-Calamenene has demonstrated a range of biological activities, suggesting its potential as

a therapeutic agent.

Antimicrobial Activity
Cis-Calamenene exhibits broad-spectrum antimicrobial activity. The primary mechanism of

action is believed to be the disruption of the microbial cell membrane's integrity, leading to

leakage of intracellular components and ultimately cell death.

Bacterial Cell Membrane

Membrane Integrity Leakage of
Intracellular Components

leads tocis-Calamenene Disruption targets Cell Death

Click to download full resolution via product page

Fig. 1: Proposed antimicrobial mechanism of cis-Calamenene.

Anti-inflammatory Activity (Putative Mechanism)
While direct studies on the anti-inflammatory signaling pathway of cis-calamenene are limited,

many sesquiterpenoids exert their effects by modulating the NF-κB (Nuclear Factor kappa-light-

chain-enhancer of activated B cells) signaling pathway. It is plausible that cis-calamenene
inhibits the activation of NF-κB, thereby reducing the expression of pro-inflammatory cytokines.

[8][9][10][11][12]
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Fig. 2: Putative anti-inflammatory mechanism via NF-κB pathway.

Antioxidant Activity (Putative Mechanism)
The antioxidant properties of many natural compounds are mediated through the activation of

the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway. Nrf2 is a transcription

factor that regulates the expression of antioxidant proteins. It is hypothesized that cis-

calamenene may activate Nrf2, leading to an enhanced cellular antioxidant response.[13][14]

[15][16][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1145186?utm_src=pdf-body-img
https://www.benchchem.com/product/b1145186?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3092636/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5554938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2679427/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4785809/
https://www.mdpi.com/1420-3049/30/9/2048
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Translocation

Oxidative Stress

Keap1

induces conformational change in

Nrf2

dissociates from

Nucleus

cis-Calamenene

interacts with

Antioxidant
Response Element (ARE)

binds to

Expression of
Antioxidant Enzymes
(e.g., HO-1, NQO1)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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